Cas no 1235148-27-2 (N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-5-chlorothiophene-2-carboxamide)

• Product Name: N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-5-chlorothiophene-2-carboxamide
• CAS No: 1235148-27-2
• MF: C₂₀H₁₉ClN₂O₃S
• MW: 402.894462823868
• CID: 6018318
• PubChem ID: 49690551
• Update Time: 2025-11-01

N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-5-chlorothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-5-chlorothiophene-2-carboxamide
• N-[[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl]-5-chlorothiophene-2-carboxamide
• F5033-5176
• N-{[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl}-5-chlorothiophene-2-carboxamide
• VU0631508-1
• N-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-5-chlorothiophene-2-carboxamide
• 1235148-27-2
• AKOS024492322

• Inchi： 1S/C20H19ClN2O3S/c21-18-6-5-17(27-18)19(24)22-12-13-7-9-23(10-8-13)20(25)16-11-14-3-1-2-4-15(14)26-16/h1-6,11,13H,7-10,12H2,(H,22,24)
• InChI Key： AVFHVYMIGOXTMM-UHFFFAOYSA-N
• SMILES： C1(C(NCC2CCN(C(C3=CC4=CC=CC=C4O3)=O)CC2)=O)SC(Cl)=CC=1

Computed Properties

• Exact Mass: 402.08
• Monoisotopic Mass: 402.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.8A^2
• XLogP3: 4.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-5-chlorothiophene-2-carboxamide

Introduction to N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-5-chlorothiophene-2-carboxamide (CAS No: 1235148-27-2)

N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-5-chlorothiophene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1235148-27-2, belongs to a class of molecules that integrate heterocyclic structures with amide functionalities, making it a promising candidate for further exploration in drug discovery and development.

The molecular framework of N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-5-chlorothiophene-2-carboxamide is characterized by the presence of a piperidine ring, a benzofuran moiety, and a thiophene ring substituted with a chloro group. These structural elements contribute to the compound's potential interactability with biological targets, particularly enzymes and receptors involved in various metabolic pathways. The benzofuran moiety, in particular, is known for its role in enhancing binding affinity and selectivity, which is crucial for developing effective therapeutic agents.

In recent years, there has been a surge in research focused on the development of novel compounds that incorporate heterocyclic scaffolds due to their diverse pharmacological properties. The piperidine ring in N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-5-chlorothiophene-2-carboxamide not only contributes to its solubility and bioavailability but also provides a platform for further chemical modifications. This flexibility allows researchers to tailor the compound's properties to target specific therapeutic areas, such as oncology, neurology, and inflammation.

The thiophene ring, another key structural component, is well-documented for its presence in numerous bioactive molecules. Its aromatic nature and ability to engage in π-stacking interactions make it an attractive feature for designing compounds with enhanced binding affinity. Additionally, the chloro substituent on the thiophene ring can serve as a metabolic handle, influencing the compound's pharmacokinetic profile. These features collectively make N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-5-chlorothiophene-2-carboxamide a compelling subject for further investigation.

Recent studies have highlighted the importance of integrating multiple pharmacophoric elements into a single molecular entity to achieve optimal therapeutic effects. N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-5-chlorothiophene-2-carboxamide exemplifies this approach by combining several key structural motifs that are known to interact with biological targets. For instance, the benzofuran moiety has been shown to modulate enzyme activity, while the piperidine ring enhances receptor binding. The amide functionality further contributes to the compound's bioactivity by facilitating hydrogen bonding interactions.

The potential applications of N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-5-chlorothiophene-2-carboxamide are broad and span across multiple therapeutic areas. In oncology, for example, compounds with similar structural features have demonstrated efficacy in inhibiting kinases and other enzymes involved in cancer cell proliferation. Similarly, in neurology, these types of molecules have shown promise in modulating neurotransmitter systems relevant to conditions such as Alzheimer's disease and Parkinson's disease. Additionally, the anti-inflammatory potential of this compound cannot be overlooked, given the well-documented role of heterocyclic amides in modulating inflammatory pathways.

One of the most exciting aspects of N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-5-chlorothiophene-2-carboxamide is its synthetic accessibility. The presence of well-established synthetic routes for each of its structural components allows for rapid optimization and derivatization. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and testing are essential. Researchers can leverage existing methodologies to modify key functional groups or introduce new ones without significant changes to their synthetic strategies.

The pharmacological profile of N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-5-chlorothiophene-2-carboxamide is still under investigation, but preliminary studies suggest that it may exhibit a range of activities depending on its derivatives. For instance, certain analogs have shown potent inhibition against specific enzymes or receptors in vitro. These findings are encouraging and warrant further exploration using more sophisticated biochemical and cellular assays. Additionally, computational modeling techniques can be employed to predict how different derivatives might interact with biological targets based on their structural features.

In conclusion, N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-5-chlorothiophene-2-carboxamide (CAS No: 1235148-27²) represents a promising lead compound for pharmaceutical development. Its unique structural composition and potential biological activities make it an attractive candidate for further exploration in various therapeutic areas. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that we will see more innovative approaches being developed to address unmet medical needs.